Terestigmine
Terestigmine
Terestigmine is a member of indoles.
Brand Name:
Vulcanchem
CAS No.:
147650-57-5
VCID:
VC21088116
InChI:
InChI=1S/C21H33N3O3/c1-5-6-7-8-9-13-22-20(25)26-16-10-11-18-17(15-16)21(2)12-14-23(3)27-19(21)24(18)4/h10-11,15,19H,5-9,12-14H2,1-4H3,(H,22,25)/t19-,21-/m0/s1
SMILES:
CCCCCCCNC(=O)OC1=CC2=C(C=C1)N(C3C2(CCN(O3)C)C)C
Molecular Formula:
C21H33N3O3
Molecular Weight:
375.5 g/mol
Terestigmine
CAS No.: 147650-57-5
Cat. No.: VC21088116
Molecular Formula: C21H33N3O3
Molecular Weight: 375.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Terestigmine is a member of indoles. |
|---|---|
| CAS No. | 147650-57-5 |
| Molecular Formula | C21H33N3O3 |
| Molecular Weight | 375.5 g/mol |
| IUPAC Name | [(4aS,9aS)-2,4a,9-trimethyl-4,9a-dihydro-3H-oxazino[6,5-b]indol-6-yl] N-heptylcarbamate |
| Standard InChI | InChI=1S/C21H33N3O3/c1-5-6-7-8-9-13-22-20(25)26-16-10-11-18-17(15-16)21(2)12-14-23(3)27-19(21)24(18)4/h10-11,15,19H,5-9,12-14H2,1-4H3,(H,22,25)/t19-,21-/m0/s1 |
| Standard InChI Key | AFVACNVFXZVAEU-FPOVZHCZSA-N |
| Isomeric SMILES | CCCCCCCNC(=O)OC1=CC2=C(C=C1)N([C@@H]3[C@]2(CCN(O3)C)C)C |
| SMILES | CCCCCCCNC(=O)OC1=CC2=C(C=C1)N(C3C2(CCN(O3)C)C)C |
| Canonical SMILES | CCCCCCCNC(=O)OC1=CC2=C(C=C1)N(C3C2(CCN(O3)C)C)C |
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